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Introduction
The combination of xylazine and ketamine is a widely used injectable anesthetic regimen in

laboratory rodents for surgical and non-surgical procedures. Ketamine, a dissociative

anesthetic, acts primarily as an N-methyl-D-aspartate (NMDA) receptor antagonist, providing

analgesia and amnesia. Xylazine, an α2-adrenergic agonist, induces sedation, muscle

relaxation, and supplemental analgesia. The synergistic effect of this combination allows for a

reduction in the required dose of each drug, thereby increasing the safety margin compared to

their individual use.[1]

These application notes provide detailed protocols for the preparation and administration of a

xylazine and ketamine anesthetic cocktail for mice and rats, along with guidelines for patient

monitoring and potential adverse effects.
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Drug
Dosage
(mg/kg)

Route of
Administration

Expected
Duration of
Anesthesia

Notes

Ketamine 50-100 IP, IM 20-30 minutes

Higher end of the

dose range may

be required for a

surgical plane of

anesthesia.[2][3]

Xylazine 5-12.5 IP, IM 20-30 minutes

Combination

Ketamine: 80-

100 mg/kg +

Xylazine: 5-12.5

mg/kg

IP, SQ 20-30 minutes

May not be

sufficient for

major surgical

procedures

without

supplemental

analgesia.[3]

Combination with

Acepromazine

Ketamine: 60-

100 mg/kg +

Xylazine: 5-12.5

mg/kg +

Acepromazine:

2-3 mg/kg

IP, SQ 60-90 minutes

Acepromazine

can augment the

anesthetic effect.

[3]
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Drug
Dosage
(mg/kg)

Route of
Administration

Expected
Duration of
Anesthesia

Notes

Ketamine 40-100 IP, IM Varies

Xylazine 5-10 IP, IM Varies

Combination

Ketamine: 75-

100 mg/kg +

Xylazine: 5-10

mg/kg

IP
60-120 minutes

sleep time

Thermal support

is crucial. To

prolong

anesthesia,

supplement with

1/3 dose of

ketamine only.[4]

Combination with

Acepromazine

Ketamine: 40-80

mg/kg +

Xylazine: 5-10

mg/kg +

Acepromazine:

0.75-4 mg/kg

IP
60-120 minutes

sleep time

Provides a good

surgical plane of

anesthesia at the

upper end of the

dose range.[4]

Experimental Protocols
Protocol 1: Preparation of Ketamine/Xylazine Anesthetic
Cocktail for Mice
Materials:

Ketamine (100 mg/mL)

Xylazine (100 mg/mL)

Sterile saline or sterile water for injection

Sterile injection vial (e.g., redtop blood collection tube or commercial injection vial)[5]

Syringes and needles
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Procedure:

Verify the concentration of your ketamine and xylazine stock solutions.[5]

For a 10 mL vial, aseptically add the following components:

1.75 mL of ketamine (100 mg/mL)

0.25 mL of xylazine (100 mg/mL)

8.0 mL of sterile saline or sterile water for injection[5]

Gently mix the solution.

Label the vial clearly with the following information:

"Mouse Anesthetic Mix: Ketamine/Xylazine"

Concentration: 17.5 mg/mL Ketamine / 2.5 mg/mL Xylazine[5]

Dosage: 0.1 mL/20g IP (Delivers: 87.5 mg/kg Ketamine / 12.5 mg/kg Xylazine)[5]

Date of preparation and expiration date (typically 6 months from mixing, or the earliest

expiration date of the components).[5]

Protocol 2: Preparation of Ketamine/Xylazine Anesthetic
Cocktail for Rats
Materials:

Ketamine (100 mg/mL)

Xylazine (100 mg/mL)

Sterile injection vial[5]

Syringes and needles

Procedure:
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Verify the concentration of your ketamine and xylazine stock solutions.[5]

For a 10 mL vial, aseptically add the following components:

10 mL of ketamine (100 mg/mL)

1 mL of xylazine (100 mg/mL)[5]

Gently mix the solution.

Label the vial clearly with the following information:

"Rat Anesthetic Mix: Ketamine/Xylazine"

Concentration: 91 mg/mL Ketamine / 9.1 mg/mL Xylazine[5]

Dosage: 0.1 mL/100g IP (Delivers: 91 mg/kg Ketamine / 9.1 mg/kg Xylazine)[5]

Date of preparation and expiration date.

Protocol 3: Anesthetic Administration and Monitoring
Animal Preparation:

Accurately weigh the animal immediately before anesthetic administration to ensure

correct dosage calculation.

Withhold food for a few hours before anesthesia to reduce the risk of aspiration, but do not

withhold water.

Administration:

Administer the anesthetic cocktail via intraperitoneal (IP) or intramuscular (IM) injection. IP

injection is most common.

For IP injection in mice, gently restrain the mouse and tilt it head-down. Insert the needle

into the lower right or left abdominal quadrant, avoiding the midline to prevent damage to

the bladder or cecum.
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For IP injection in rats, use a similar technique, ensuring proper restraint.

Monitoring Anesthetic Depth:

Assess the depth of anesthesia by monitoring reflexes. The pedal withdrawal reflex (toe

pinch) is a common indicator of surgical anesthesia. Absence of this reflex indicates a

surgical plane of anesthesia.[5]

The pinna reflex (ear flick) can also be used.[5]

Monitor respiratory rate and pattern. Respiration should be regular and not depressed.

Check mucous membrane color. It should be pink, not cyanotic (blue), which would

indicate hypoxia.[5]

Monitor heart rate. This can be done by palpation or with a stethoscope.

Maintain body temperature using a heating pad or other warming device, as rodents are

prone to hypothermia under anesthesia.[4]

Recovery:

Place the animal in a clean, warm cage for recovery.

Do not leave the animal unattended until it has regained its righting reflex and is able to

move around the cage.

Provide easy access to food and water once the animal is fully recovered.
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Caption: Signaling pathways of ketamine and xylazine.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1683421?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Animal Preparation
(Weighing, Fasting)

Anesthetic Cocktail
Preparation

Anesthetic
Administration (IP/IM)

Monitoring Anesthetic Depth
(Reflexes, Vitals, Temp)

Surgical/Experimental
Procedure

Post-Procedure
Recovery Monitoring

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1683421?utm_src=pdf-body-img
https://www.benchchem.com/product/b1683421?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Ketamine and xylazine for surgical anesthesia in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

2. Anesthesia for Laboratory Animals | Research and Innovation [research.uoregon.edu]

3. campusvet.wsu.edu [campusvet.wsu.edu]

4. einsteinmed.edu [einsteinmed.edu]

5. Anesthesia (Guideline) | Vertebrate Animal Research - Office of the Vice President for
Research | The University of Iowa [animal.research.uiowa.edu]

To cite this document: BenchChem. [Application Notes and Protocols: Xylazine and
Ketamine Combination for Rodent Anesthesia]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1683421#xylazine-and-ketamine-combination-for-
rodent-anesthesia]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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